(2E)-TCO-PNB ester

Bioorthogonal Chemistry Click Chemistry Reaction Kinetics
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C15H17NO5
Molecular Weight 291.30 g/mol
Cat. No. B15602051
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Technical Parameters


Basic Identity
Product Name(2E)-TCO-PNB ester
Molecular FormulaC15H17NO5
Molecular Weight291.30 g/mol
Structural Identifiers
InChIInChI=1S/C15H17NO5/c17-15(20-13-6-4-2-1-3-5-7-13)21-14-10-8-12(9-11-14)16(18)19/h1-2,8-11,13H,3-7H2/t13-/m0/s1
InChIKeyFJMMADPCDJNXAH-ZDUSSCGKSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

(2E)-TCO-PNB Ester 产品概述与基准特征


(2E)-TCO-PNB ester (CAS 1580501-97-8) 是一种双功能生物正交试剂,分子式为C₁₅H₁₇NO₅,分子量291.30,结合了反式环辛烯(TCO)基团与对硝基苯酯(PNB ester)离去基团 。该化合物主要用于通过PNB酯基团与伯氨基发生亲核取代形成酰胺键,从而将TCO生物正交手柄引入目标生物分子,继而与四嗪(tetrazine)修饰的探针通过逆电子需求Diels-Alder (IEDDA) 反应进行快速、无需催化剂的偶联 [1]。

Workflow Organic-phase amine bioconjugation via PNB ester, then IEDDA coupling with tetrazine probes
Selection (2E) axial TCO isomer for faster IEDDA kinetics; PNB ester enables UV-triggered release
Use Context PROTAC linker synthesis, photocaged probes, small-molecule functionalization

为何 (2E)-TCO-PNB Ester 不可被同类化合物简单替代


在TCO类生物正交试剂中,不同的区域异构体(如2-TCO vs 4-TCO)和立体异构体(如axial vs equatorial)在IEDDA反应速率、体内稳定性和水相偶联效率上存在数量级的差异 。同时,离去基团的选择(如PNB酯 vs NHS酯 vs TFP酯)直接决定了其是否适用于水相蛋白标记、以及是否存在光控释放能力 。(2E)-TCO-PNB ester 的特定构型组合和PNB酯的光敏特性,使其在需要精确时空控制释放或多步合成的PROTAC应用中具有不可替代性。

Isomer reactivity may shift Equatorial TCO-PNB ester can exhibit ~150-fold slower IEDDA rate, significantly altering reaction kinetics context.
Leaving group mismatch limits control NHS or TFP esters lack photocleavable release; PNB ester’s UV-triggered cleavage is not interchangeable for light-controlled experiments.
Phase compatibility differs TCO-PNB ester is not recommended for aqueous protein labeling; TCO-PEGn-NHS variants are preferred for that context.

(2E)-TCO-PNB Ester 量化差异证据指南


Axial vs Equatorial TCO 异构体的 IEDDA 反应速率量化差异

TCO衍生物的立体化学构型对IEDDA反应速率有决定性影响。文献报道,轴向(axial) TCO异构体的反应速率可比平伏(equatorial)异构体快约150倍 。即使在同一TCO-PNB酯产品类中,供应商所提供的异构体类型(axial或equatorial)将直接导致反应效率的巨大差异。(2E)-TCO-PNB ester 明确标示其(2E)构型,而商业化的 TCO-PNB Ester (equatorial) 则明确为低反应活性构型 。

IEDDA rate: axial vs equatorial
Reported
~150-fold faster
Reaction rate context may shift significantly with isomer choice
Confirm axial isomer assignment before procurement
Bioorthogonal Chemistry Click Chemistry Reaction Kinetics

PNB 酯离去基团的光敏释放特性与同类酯的比较

(2E)-TCO-PNB ester 中的PNB (对硝基苯酯) 基团对特定波长的紫外光敏感,光照下可发生断裂释放羧酸或功能分子,为反应提供了“触发释放”机制 [1]。与此相对,NHS 酯或 TFP 酯仅能通过水解或胺解进行简单的偶联反应,不具备光控时空释放能力。文献进一步证实,TCO-酯类化合物(包括碳酸酯)在与四嗪发生 IEDDA 反应后,可发生高效的“点击释放”(click-to-release) 消除反应,其消除效率与氨基甲酸酯相当 [2]。

PNB vs NHS/TFP release
Class-level
UV-triggered cleavage vs passive hydrolysis
Supports photocontrolled release design
Requires validation in user’s light-exposure setup
Photocleavable Linker Controlled Release PROTAC Synthesis

TCO-PNB Ester 在水相蛋白标记中的局限性:与 PEG 化 NHS 酯的直接比较

供应商技术公告明确指出,TCO-PNB Ester 不推荐用于水相缓冲液中的蛋白质标记,因为标记后蛋白的活化水平较低 。相比之下,TCO-PEG4-NHS Ester 和 TCO-PEG12-NHS Ester 在水相缓冲液中对蛋白质和抗体标记具有更好的适应性。这种差异源于PNB酯的亲脂性及其在水相中易水解的特性。

Aqueous protein labeling
Method context
Not recommended vs TCO-PEGn-NHS
Organic-phase amine bioconjugation preferred
From supplier technical bulletin; verify under own buffer conditions
Protein Labeling Antibody Conjugation Bioconjugation Efficiency

2-TCO 与 4-TCO 区域异构体的体内稳定性差异

TCO衍生物的区域化学位置对其在含巯基的生理环境中的稳定性有显著影响。技术文献指出,特别是在体内实验中,2-TCO 的稳定性被认为优于 4-TCO 。(2E)-TCO-PNB ester 属于 2-TCO 系列,其稳定性优势对于需要较长循环时间的体内预靶向成像或治疗应用至关重要。

2-TCO vs 4-TCO stability
Class-level
2-TCO shows greater in vivo stability
May support in vivo pretargeting workflow
Stability advantage context-dependent; validate in target biological matrix
In Vivo Imaging Pretargeting Metabolic Stability

TCO-四嗪 IEDDA 反应与叠氮-炔烃点击反应的速率比较

作为 TCO 类试剂,(2E)-TCO-PNB ester 参与的四嗪-反式环辛烯 (Tz-TCO) IEDDA 反应是目前已知最快的生物正交反应之一,速率常数可达 10⁶ M⁻¹s⁻¹ [1]。该反应速率远超传统的 CuAAC 和 SPAAC 反应,且无需铜催化剂,对生物体系的扰动极小。

IEDDA vs CuAAC/SPAAC rate
Class-level
k₂ up to 10⁶ M⁻¹s⁻¹
Enables fast live-cell labeling without copper
Rate constant from literature; reaction conditions may vary
Bioorthogonal Chemistry Reaction Kinetics Live-cell Imaging

(2E)-TCO-PNB Ester 在 PROTAC 合成中的特定应用价值

(2E)-TCO-PNB ester 被明确定义为一种“点击氨基酸”(click amino acid),可作为连接体(linker)用于 PROTAC 分子的合成 。其双功能设计——TCO 基团用于与四嗪修饰的配体发生 IEDDA 偶联,PNB 酯基团用于与含胺基的配体反应——为 PROTAC 的模块化组装提供了高度灵活的平台。

PROTAC linker application
Class-level
Click amino acid linker for modular assembly
Supports stepwise PROTAC construction
Requires synthesis validation in specific PROTAC design
PROTAC Targeted Protein Degradation Linker Chemistry

(2E)-TCO-PNB Ester 的最佳科研与工业应用场景


PROTAC 分子的模块化合成与连接体优化

在 PROTAC (Proteolysis-Targeting Chimera) 的开发中,(2E)-TCO-PNB ester 可作为“点击氨基酸”连接体,将 E3 连接酶配体和目标蛋白配体通过两步正交反应连接。首先利用 PNB 酯基团与含胺基配体偶联,随后通过 TCO-四嗪 IEDDA 反应引入另一功能模块。这种策略可实现 PROTAC 文库的快速构建和结构优化 。

有机相中小分子胺的生物正交功能化

当需要对非水溶性的小分子药物或探针进行 TCO 功能化时,(2E)-TCO-PNB ester 是理想选择。其可在 DMSO、DMF、DCM 等有机溶剂中高效地与伯氨基反应,形成稳定的酰胺键,从而为后续的体外或体内 IEDDA 点击反应(如与四嗪-荧光团或四嗪-药物偶联)做好准备 。

光控释放与时空分辨的化学生物学研究

利用 PNB 酯的光敏特性,(2E)-TCO-PNB ester 可用于构建光笼 (photocaged) 分子或光控释放系统。在特定波长紫外光照射下,PNB 酯键断裂释放活性分子,为研究细胞信号传导的动态过程或实现药物的定点、定时激活提供了精确的时空控制手段 [1]。

Application
Selection Property
Validation Focus
PROTAC linker synthesis
Dual orthogonal reactivity (PNB ester + TCO)
Sequential conjugation efficiency
Organic-phase amine functionalization
PNB ester amine reactivity in organic solvents
Amide bond formation and TCO incorporation
Photocontrolled release systems
UV-triggered PNB cleavage
Release kinetics and spatial control

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